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Compound of Interest

Compound Name: C.l. Acid green 27

Cat. No.: B12381585

An Application Note on the Histological Staining of Collagen with C.I. Acid Green 27

For researchers, scientists, and professionals in drug development, the accurate visualization
of collagen is paramount for understanding tissue architecture, fibrosis, and the broader
impacts of therapeutic agents on the extracellular matrix. This document provides a detailed
protocol for the use of C.I. Acid Green 27 as a component in a multi-step trichrome staining
method for the selective demonstration of collagen in paraffin-embedded tissue sections.

Introduction to Collagen Staining

Trichrome staining methods are a cornerstone of histology, enabling the differentiation of
collagenous and non-collagenous tissue components through the sequential application of
anionic dyes with varying molecular weights and affinities for tissue proteins.[1] In these
procedures, a red plasma stain first colors the majority of the tissue, followed by the application
of a polyacid (such as phosphotungstic or phosphomolybdic acid) which acts as a decolorizer
for collagen and a mordant for the subsequent fiber stain.[2][3] A final counterstain, typically a
green or blue aniline dye, is then used to specifically color the collagen fibers.[1] While dyes
like Fast Green FCF or Aniline Blue are commonly used for this purpose, C.l. Acid Green 27,
an anionic dye of the anthraquinone class, presents a viable alternative.[2]

Chemical Properties of C.l. Acid Green 27

A comprehensive understanding of the dye's properties is essential for its effective application
in histological staining.
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Property

Value

Common Names

Acid Green GS, Acid Green GW, Weak Acid
Green AG

C.l. Number 61580

CAS Number 6408-57-7

Molecular Formula Cs4H32N2Na20sS2

Molecular Weight 706.74 g/mol

Appearance Green powder

Solubility Soluble in water; slightly soluble in ethanol and

acetone

Color in Aqueous Solution

Blue-light green

Experimental Protocol: Collagen Staining with C.I.

Acid Green 27

This protocol is adapted from the well-established Masson's trichrome staining procedure.

I. Required Reagents

e Bouin's Solution (Mordant)

e Weigert's Iron Hematoxylin (Nuclear Stain)

» Biebrich Scarlet-Acid Fuchsin Solution (Plasma Stain)

e Phosphotungstic/Phosphomolybdic Acid Solution (Differentiator and Mordant)

e C.I Acid Green 27 Solution (Collagen Stain): 0.5% (w/v) in 1% aqueous acetic acid

e 1% Acetic Acid Solution (Rinse)

e Graded ethanols (70%, 95%, 100%) for dehydration

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/product/b12381585?utm_src=pdf-body
https://www.benchchem.com/product/b12381585?utm_src=pdf-body
https://www.benchchem.com/product/b12381585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Xylene (Clearing agent)

e Resinous mounting medium

II. Staining Procedure

o Deparaffinization and Rehydration:

[e]

Immerse slides in two changes of xylene for 5 minutes each.

o

Transfer through two changes of 100% ethanol for 3 minutes each.

[¢]

Hydrate through 95% and 70% ethanol for 3 minutes each.

Rinse in distilled water.

[¢]

e Mordanting:

o Incubate sections in Bouin's solution at 56-60°C for 1 hour or overnight at room
temperature.

o Wash in running tap water until the yellow color disappears.

» Nuclear Staining:

o Stain in Weigert's iron hematoxylin for 10 minutes.

o Wash in running tap water for 5-10 minutes.

o Differentiate in 1% acid alcohol if necessary.

o Wash again in running tap water.

o "Blue" the sections in Scott's tap water substitute or alkaline water.

Wash in distilled water.

[e]

e Plasma Staining:
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o Stain in Biebrich scarlet-acid fuchsin solution for 5-15 minutes.

o Rinse in distilled water.

« Differentiation and Mordanting for Collagen Stain:

o Treat with phosphotungstic/phosphomolybdic acid solution for 10-15 minutes. This step
removes the red stain from the collagen.

o Do not rinse before proceeding to the next step.
e Collagen Staining:

o Stain in the 0.5% C.I. Acid Green 27 solution for 5-10 minutes.
» Final Rinse and Dehydration:

o Rinse in 1% acetic acid solution for 1-3 minutes.

o Rinse in distilled water.

o Dehydrate rapidly through 95% and two changes of 100% ethanol.
e Clearing and Mounting:

o Clear in two changes of xylene for 3 minutes each.

o Mount with a resinous mounting medium.

[ll. Expected Staining Results

Tissue Component Expected Color
Collagen Green

Muscle, Cytoplasm Red

Nuclei Black/Blue-Black
Erythrocytes Red
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Visual Representations

Principle of Differential Trichrome Staining
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Caption: Principle of differential staining in a trichrome method.
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Workflow for Collagen Staining with C.I. Acid Green 27
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Caption: Experimental workflow for C.I. Acid Green 27 collagen staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Protocol for staining collagen with C.1. Acid Green 27.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381585#protocol-for-staining-collagen-with-c-i-
acid-green-27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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